Cas no 2191062-39-0 (N-2-(pyridin-4-yl)oxan-4-ylprop-2-enamide)

• Product Name: N-2-(pyridin-4-yl)oxan-4-ylprop-2-enamide
• CAS No: 2191062-39-0
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• CID: 5410609
• PubChem ID: 132317567
• Update Time: 2025-06-27

N-2-(pyridin-4-yl)oxan-4-ylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[Tetrahydro-2-(4-pyridinyl)-2H-pyran-4-yl]-2-propenamide
• Z2738285178
• N-(2-Pyridin-4-yloxan-4-yl)prop-2-enamide
• 2191062-39-0
• AKOS034007506
• EN300-26585523
• N-[2-(pyridin-4-yl)oxan-4-yl]prop-2-enamide
• N-2-(pyridin-4-yl)oxan-4-ylprop-2-enamide

• Inchi： 1S/C13H16N2O2/c1-2-13(16)15-11-5-8-17-12(9-11)10-3-6-14-7-4-10/h2-4,6-7,11-12H,1,5,8-9H2,(H,15,16)
• InChI Key： ZZWUXNNBVHGWAO-UHFFFAOYSA-N
• SMILES： O1CCC(CC1C1C=CN=CC=1)NC(C=C)=O

Computed Properties

• Exact Mass: 232.121177757g/mol
• Monoisotopic Mass: 232.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 453.4±45.0 °C(Predicted)
• pka: 13.95±0.40(Predicted)

Additional information on N-2-(pyridin-4-yl)oxan-4-ylprop-2-enamide

Professional Introduction to N-2-(pyridin-4-yl)oxan-4-ylprop-2-enamide (CAS No: 2191062-39-0)

N-2-(pyridin-4-yl)oxan-4-ylprop-2-enamide, identified by the CAS number 2191062-39-0, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The presence of a pyridin-4-yl moiety alongside an oxanaphthalene core suggests a rich chemical space for interaction with biological targets, making it a promising candidate for further exploration.

The compound's structure, featuring an amide linkage and a conjugated system, positions it as a versatile building block for drug discovery. The amide group is well-known for its role in protein-protein interactions and can be modified to enhance binding affinity or selectivity. In contrast, the pyridin-4-yl substituent is frequently employed in medicinal chemistry due to its ability to engage with various biological receptors, including ion channels and enzymes. This dual functionality makes N-2-(pyridin-4-yl)oxan-4-ylprop-2-enamide a compelling scaffold for designing novel therapeutic agents.

Recent advancements in computational chemistry have enabled the rapid screening of such compounds for their pharmacological potential. Molecular docking studies have shown that this molecule can interact with several key targets relevant to diseases such as cancer, inflammation, and neurodegeneration. The oxanaphthalene core, in particular, has been identified as a structural motif that can modulate the activity of enzymes like kinases and proteases, which are often dysregulated in pathological conditions.

In the context of drug development, the synthesis of N-2-(pyridin-4-yl)oxan-4-ylprop-2-enamide presents both challenges and opportunities. The synthesis involves multi-step organic transformations, including condensation reactions, cyclization, and functional group modifications. Advances in synthetic methodologies have made it possible to construct complex molecules with high precision, allowing chemists to fine-tune the properties of the compound for optimal biological activity.

The pharmacological profile of N-2-(pyridin-4-yl)oxan-4-ylprop-2-enamide has been explored through both in vitro and in vivo studies. Preliminary results indicate that the compound exhibits inhibitory effects on certain enzymes and can modulate signaling pathways involved in disease progression. For instance, studies have suggested that this molecule may interfere with the activity of tyrosine kinases, which are crucial in cancer cell proliferation. Additionally, its interaction with other targets has been linked to anti-inflammatory effects, making it a potential candidate for treating chronic inflammatory diseases.

The development of novel pharmaceuticals often relies on understanding the molecular interactions at a detailed level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating the binding mode of N-2-(pyridin-4-yl)oxan-4-ypropenamide with its target proteins. These structural insights have guided medicinal chemists in optimizing the compound's efficacy and reducing potential side effects. By leveraging these structural details, researchers aim to develop more targeted therapies that minimize off-target effects.

The role of computational tools in drug discovery cannot be overstated. Software platforms capable of predicting molecular properties and simulating biological interactions have accelerated the process of identifying promising candidates like N-2-(pyridin - 4 - yl) oxan - 4 - yl prop - 2 - enamide. These tools allow scientists to virtually screen thousands of compounds before synthesizing them in the lab, saving time and resources while increasing the likelihood of success.

The future prospects for N - 2 - (< strong > py ridi n - 4 - yl strong >) o x an - 4 - y l prop - 2 - en am ide are exciting given its unique structural features and potential therapeutic applications. Ongoing research aims to explore its efficacy in treating various diseases by modifying its chemical structure through combinatorial chemistry or library screening approaches. These efforts could lead to the discovery of novel drugs that address unmet medical needs.

In conclusion,N - 2 - (< strong > py ridi n - 4 - yl strong >) o x an - 4 - y l prop - 2 - en am ide stands out as a significant compound with broad applications across pharmaceutical chemistry . Its structural versatility , coupled with promising pharmacological properties , makes it an attractive candidate for further development . As research continues , we can expect more insights into its potential uses , paving the way for innovative therapeutic solutions . p >